Cas no 1311640-49-9 (2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide)

• Product Name: 2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide
• CAS No: 1311640-49-9
• MF: C₁₆H₂₂N₂O₂
• MW: 274.358084201813
• CID: 6237876
• PubChem ID: 53565037
• Update Time: 2025-10-18

2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide
• N-(2-cyano-4-methylpentan-2-yl)-2-phenylmethoxyacetamide
• AKOS034762289
• Z981048896
• 1311640-49-9
• EN300-26683420

• Inchi： 1S/C16H22N2O2/c1-13(2)9-16(3,12-17)18-15(19)11-20-10-14-7-5-4-6-8-14/h4-8,13H,9-11H2,1-3H3,(H,18,19)
• InChI Key： OMIXJBCAQXVKHS-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(NC(C#N)(C)CC(C)C)=O

Computed Properties

• Exact Mass: 274.168127949g/mol
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.1Ų

Additional information on 2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide

2-(Benzyloxy)-N-(1-Cyano-1,3-dimethylbutyl)acetamide (CAS No. 1311640-49-9): An Overview of Its Properties and Applications

2-(Benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide (CAS No. 1311640-49-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. This article provides a comprehensive overview of the chemical properties, synthesis methods, and potential applications of 2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide.

Chemical Structure and Properties

The molecular formula of 2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide is C₁₅H₂₀N₂O₂, with a molecular weight of approximately 268.33 g/mol. The compound features a benzyloxy group attached to an acetamide moiety, along with a cyano-substituted butyl group. These structural elements contribute to its unique chemical and physical properties. For instance, the presence of the benzyloxy group enhances the compound's solubility in polar solvents, while the cyano group imparts additional reactivity and stability.

Synthesis Methods

The synthesis of 2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 2-benzyloxyacetic acid with 1-cyano-1,3-dimethylbutylamine in the presence of a coupling agent such as EDCI (N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride). This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the nucleophilic substitution of 2-benzyloxyacetyl chloride with 1-cyano-1,3-dimethylbutylamine. Both methods have been extensively studied and optimized to improve yield and reduce by-products.

Biological Activity and Potential Applications

2-(Benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide has been investigated for its potential biological activities. Recent studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. Additionally, preliminary in vivo studies in animal models have confirmed its anti-inflammatory effects without notable toxicity.

Beyond its anti-inflammatory properties, 2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide has also shown potential as an analgesic agent. Research indicates that it can modulate pain pathways by interacting with specific receptors in the central nervous system. This dual functionality—anti-inflammatory and analgesic—makes it an attractive target for drug development in pain management.

Clinical Trials and Future Prospects

The promising preclinical results of 2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide have led to increased interest in advancing it to clinical trials. Several pharmaceutical companies are currently exploring its therapeutic potential in various disease models. Early-phase clinical trials are underway to evaluate its safety and efficacy in human subjects. These trials aim to provide critical data on dosing regimens, pharmacokinetics, and potential side effects.

In addition to its therapeutic applications, 2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide is also being studied for its use as a research tool in academic and industrial settings. Its unique chemical structure makes it valuable for probing specific biological pathways and mechanisms. For example, it can be used to investigate the role of certain enzymes or receptors in inflammatory processes.

Conclusion

In summary, 2-(benzyloxy)-N-(1-cyano-1,3-dimethylbutyl)acetamide (CAS No. 1311640-49-9) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure confers properties that make it suitable for anti-inflammatory and analgesic therapies. Ongoing research and clinical trials will further elucidate its full potential and pave the way for its use in treating various diseases. As new findings continue to emerge, this compound is likely to play an increasingly important role in the field of medicinal chemistry.